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Compound of Interest

Compound Name: 2-Phenyilthio ethyl acrylate
CAS No.: 56685-62-2
Cat. No.: B14632793
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Phenylthioethyl Acrylate, a versatile
monomer with applications in materials science and potential relevance in biomedical research.
This document will delve into its chemical properties, synthesis, and potential applications,
offering a valuable resource for professionals in the field.

Core Molecular Information

2-Phenylthioethyl acrylate is an organic compound containing an acrylate group, a thioether
linkage, and a phenyl group. These functional groups impart specific chemical reactivity and
physical properties to the molecule, making it a subject of interest for polymer synthesis and
functional materials development.

Molecular Formula and Weight

The chemical formula and molecular weight of 2-Phenylthioethyl Acrylate are fundamental
parameters for its characterization and use in stoichiometric calculations.
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Parameter Value

Molecular Formula C11H1202S

Molecular Weight 208.28 g/mol [1][2][3]
Exact Mass 208.05580079 g/mol [4]

These values are critical for accurate experimental design, particularly in polymerization
reactions and the synthesis of novel copolymers.

Chemical Structure and IUPAC Name

The structural arrangement of atoms and bonds dictates the molecule's reactivity and
interactions.

IUPAC Name: 2-(phenylthio)ethyl prop-2-enoate[4]
Synonyms: 2-(Phenylthio)ethyl acrylate, Phenylthioethyl acrylate[4]

The molecule consists of an ethyl acrylate backbone with a phenylthio group attached to the
ethyl moiety. The acrylate group is susceptible to polymerization, while the thioether and phenyl
groups can be targeted for further chemical modification.

Caption: Chemical structure of 2-Phenylthioethyl Acrylate.

Physicochemical Properties

The physical and chemical properties of 2-Phenylthioethyl Acrylate are essential for its
handling, storage, and application.
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Property Value Source
Appearance Light yellow liquid [4]
Boiling Point 311.3°C [5]
Density 1.12 g/cm3 [5]
Flash Point 143.8°C [5]
Refractive Index 1.555 [5]
Topological Polar Surface Area  51.6 A2 [4]
XLogP3-AA 2.9 [4]

Storage and Handling: 2-Phenylthioethyl Acrylate should be stored in an inert atmosphere and
in a freezer at temperatures below -20°C.[1][3]

Synthesis and Reactivity

Understanding the synthesis of 2-Phenylthioethyl Acrylate is crucial for its production and for
developing derivatives. A common synthetic route involves the esterification of acrylic acid with
2-(phenylthio)ethanol.
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Caption: Generalized workflow for the synthesis of 2-Phenylthioethyl Acrylate.

The acrylate group readily undergoes free-radical polymerization, making this compound a
valuable monomer for the synthesis of polymers with tailored properties. The presence of the
phenylthio group can influence the polymer's refractive index, thermal stability, and adhesion
properties.

Potential Applications in Research and
Development

While primarily used as a research chemical, the unique structure of 2-Phenylthioethyl Acrylate
suggests its potential in several areas of materials science and drug development.

¢ High Refractive Index Polymers: The sulfur and phenyl groups contribute to a higher
refractive index, making polymers derived from this monomer potentially useful in optical
applications such as coatings for lenses and optical fibers.

» Biocompatible Materials: Thioether linkages are found in various biological molecules.
Polymers incorporating 2-Phenylthioethyl Acrylate could be investigated for their
biocompatibility and potential use in drug delivery systems or as scaffolds for tissue
engineering. The thioether can also be oxidized to sulfoxides and sulfones, offering a route
to modify the polarity and hydrophilicity of the resulting polymer.

e Functional Coatings and Adhesives: The combination of the flexible acrylate backbone and
the aromatic phenylthio group can lead to polymers with good adhesive properties and
chemical resistance, suitable for specialized coatings.

Experimental Protocols
Protocol 1: Polymerization of 2-Phenylthioethyl Acrylate

This protocol describes a general procedure for the free-radical polymerization of 2-
Phenylthioethyl Acrylate.

Materials:

o 2-Phenylthioethyl Acrylate (monomer)
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o Azobisisobutyronitrile (AIBN) (initiator)
¢ Anhydrous toluene (solvent)

o Methanol (non-solvent for precipitation)
e Schlenk flask

» Nitrogen or Argon source

e Magnetic stirrer and heating mantle

e Stir bar

Procedure:

e Monomer and Solvent Preparation: In a Schlenk flask equipped with a magnetic stir bar,
dissolve 2-Phenylthioethyl Acrylate (e.g., 5 g, 24 mmol) in anhydrous toluene (e.g., 20 mL).

e Initiator Addition: Add the free-radical initiator, AIBN (e.g., 0.04 g, 0.24 mmol, 1 mol% relative
to the monomer).

» Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved
oxygen, which can inhibit polymerization.

» Polymerization Reaction: After the final thaw cycle, backfill the flask with nitrogen or argon.
Place the flask in a preheated oil bath at 60-70°C.

» Reaction Monitoring: Allow the reaction to proceed with stirring for a specified time (e.g., 6-
24 hours). The progress can be monitored by observing the increase in viscosity of the
solution.

o Polymer Precipitation: After the desired reaction time, cool the flask to room temperature.
Slowly pour the viscous solution into a beaker containing a large excess of a non-solvent,
such as methanol, while stirring vigorously. The polymer will precipitate as a solid.

 Purification: Decant the solvent and wash the precipitated polymer with fresh methanol
several times to remove any unreacted monomer and initiator.
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» Drying: Collect the polymer by filtration and dry it under vacuum at a moderate temperature
(e.g., 40-50°C) until a constant weight is achieved.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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